Tetrahexylammonium hexafluorophosphate

Specification

• CAS No.: 109241-90-9
• Molecular Formula: C24H52F6NP
• Molecular Weight: 499.6 g/mol
• IUPAC Name: tetrahexylazanium;hexafluorophosphate
• Standard InChI: InChI=1S/C24H52N.F6P/c1-5-9-13-17-21-25(22-18-14-10-6-2,23-19-15-11-7-3)24-20-16-12-8-4;1-7(2,3,4,5)6/h5-24H2,1-4H3;/q+1;-1
• Standard InChI Key: KWQQUBRLECVPFD-UHFFFAOYSA-N
• SMILES: CCCCCC[N+](CCCCCC)(CCCCCC)CCCCCC.F[P-](F)(F)(F)(F)F
• Canonical SMILES: CCCCCC[N+](CCCCCC)(CCCCCC)CCCCCC.F[P-](F)(F)(F)(F)F

Introduction

Fundamental Characteristics and Properties

Chemical Identity and Structure

Tetrahexylammonium hexafluorophosphate consists of a tetrahexylammonium cation paired with a hexafluorophosphate anion. The compound possesses a molecular weight of 499.64 g/mol, significantly higher than related quaternary ammonium salts due to its longer hexyl chains. This quaternary ammonium salt appears as a white to off-white crystalline powder at room temperature, with physical properties that make it suitable for specialized applications in electrochemistry and related fields.

The compound's structure features four hexyl chains (C₆H₁₃) attached to a central nitrogen atom, forming the tetrahexylammonium cation, while the hexafluorophosphate anion (PF₆⁻) provides an exceptionally stable counterion. This structural arrangement contributes to the compound's excellent solubility in polar organic solvents while maintaining low solubility in water, characteristics that prove advantageous in numerous applications requiring a nonaqueous environment.

Physical and Chemical Properties

Tetrahexylammonium hexafluorophosphate exhibits several notable physical and chemical properties that distinguish it from other quaternary ammonium salts. Its solubility profile reveals high dissolution rates in polar organic solvents such as acetonitrile, acetone, and dichloromethane, while maintaining minimal water solubility. This solubility profile makes it particularly valuable in electrochemical applications requiring stable nonaqueous electrolyte systems.

The compound demonstrates considerable thermal stability, with decomposition occurring only at elevated temperatures. This stability stems from the inherent nature of both the tetrahexylammonium cation and the hexafluorophosphate anion, which resist chemical degradation under standard laboratory conditions. Unlike some other quaternary ammonium compounds, tetrahexylammonium hexafluorophosphate exhibits minimal hygroscopic tendencies, allowing for easier handling and storage.

Synthesis and Purification Methods

Purification Techniques

Purification of tetrahexylammonium hexafluorophosphate likely employs recrystallization from ethanol/water mixtures, similar to the purification process for tetrabutylammonium hexafluorophosphate. The process typically involves:

• Dissolution of the crude product in a minimum amount of ethanol

• Addition of water to precipitate the pure compound

• Multiple recrystallizations to achieve high purity

• Drying under vacuum at moderate temperatures

For analytical applications requiring extremely high purity, additional purification steps might include column chromatography or specialized recrystallization techniques. The purification method used for tetrabutylammonium hexafluorophosphate involves four recrystallizations from ethanol/water (3:1, v/v) mixtures, which could serve as a model for tetrahexylammonium hexafluorophosphate purification.

Applications in Electrochemistry and Beyond

Electrochemical Applications

Tetrahexylammonium hexafluorophosphate serves primarily as a supporting electrolyte in electrochemical studies involving nonaqueous media. The compound's high solubility in organic solvents, combined with its excellent electrochemical stability, makes it particularly valuable for cyclic voltammetry and other electroanalytical techniques requiring a stable background electrolyte.

In electrochemical applications, the compound offers several advantages:

• Wide electrochemical window, allowing studies of compounds with extreme redox potentials

• High conductivity in organic solvents

• Chemical inertness toward many analytes

• Minimal interference with electrode processes

These properties make tetrahexylammonium hexafluorophosphate suitable for investigating the electrochemical behavior of various organic and organometallic compounds, particularly those that are unstable or insoluble in aqueous media.

Other Research Applications

Beyond electrochemistry, tetrahexylammonium hexafluorophosphate has emerging applications in various research fields. Recent investigations suggest potential applications in biomedical research, including possible roles in drug delivery systems and gene therapy protocols, though these applications remain in early developmental stages.

The compound's unique physical properties also make it valuable in materials science, where it can serve as a component in specialized conducting materials or as a phase-transfer catalyst in certain organic syntheses. Its relatively hydrophobic nature, conferred by the hexyl chains, provides advantages in systems requiring compatibility with both polar and nonpolar environments.

Comparative Analysis with Related Compounds

Structural and Functional Comparisons

Tetrahexylammonium hexafluorophosphate belongs to a family of quaternary ammonium hexafluorophosphate salts that includes several closely related compounds. Table 1 presents a comparative analysis of tetrahexylammonium hexafluorophosphate and similar compounds, highlighting key differences and similarities.

Table 1: Comparison of Tetrahexylammonium Hexafluorophosphate with Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Characteristics	Primary Applications
Tetrahexylammonium hexafluorophosphate	C₂₄H₅₄F₆NP	499.64	Higher hydrophobicity; excellent solubility in nonpolar solvents	Specialized electrochemical studies; potential biomedical applications
Tetrabutylammonium hexafluorophosphate	C₁₆H₃₆F₆NP	387.43	Common supporting electrolyte; lower molecular weight	Widely used in electrochemistry; flame retardant additive in lithium batteries
Trimethylhexylammonium hexafluorophosphate	C₁₁H₂₆F₆NP	300.35	Different solubility characteristics; smaller cation	Specialized electrochemical applications
Tetraoctylammonium hexafluorophosphate	C₃₂H₆₈F₆NP	599.83	Higher molecular weight; greater hydrophobicity	Applications requiring extreme hydrophobicity

Tetrahexylammonium hexafluorophosphate occupies a middle position in terms of molecular weight and hydrophobicity among the quaternary ammonium hexafluorophosphate salts, offering a balance between solubility in organic solvents and electrochemical stability.

Advantages and Limitations

The primary advantage of tetrahexylammonium hexafluorophosphate compared to tetrabutylammonium hexafluorophosphate lies in its enhanced solubility in less polar organic solvents, owing to the longer alkyl chains. This property makes it especially useful for electrochemical studies involving compounds with limited solubility in conventional electrochemical media.

• Higher cost of synthesis due to more expensive starting materials

• Potentially lower conductivity in some solvent systems compared to smaller quaternary ammonium salts

• More limited commercial availability compared to tetrabutylammonium hexafluorophosphate

These factors must be considered when selecting between tetrahexylammonium hexafluorophosphate and related compounds for specific applications.

Current Research Directions and Future Prospects

Emerging Research Trends

Current research involving tetrahexylammonium hexafluorophosphate appears focused on its potential applications beyond traditional electrochemistry. Preliminary investigations suggest possible applications in biomedical research, including drug delivery systems and gene therapy approaches. These applications exploit the compound's unique physicochemical properties, particularly its balance between hydrophobicity and ionic character.

Additionally, the compound's potential utility in materials science continues to be explored, with possible applications in specialized conducting materials, sensors, and other advanced materials. The compound's stability and solubility characteristics make it particularly suitable for incorporation into various material matrices.